![molecular formula C15H13FN6O3 B2973188 N2-(2-fluorophenyl)-N4-[(furan-2-yl)methyl]-5-nitropyrimidine-2,4,6-triamine CAS No. 713084-86-7](/img/structure/B2973188.png)
N2-(2-fluorophenyl)-N4-[(furan-2-yl)methyl]-5-nitropyrimidine-2,4,6-triamine
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Overview
Description
Furan is a planar five-member heterocyclic ring with 4C and 1O atom and in ring O is present in 1st positions . The furan ring is a constituent of several important natural products, including furanoflavonoid, furanolactones, fura-nocoumarins and many natural terpenoids .
Synthesis Analysis
In general, furan derivatives can be synthesized through various methods. For instance, the compound N-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-butanamide was obtained by a two-step substitution reaction .Molecular Structure Analysis
The structure of a compound can be verified by FTIR, 1H and 13C NMR, and MS . The single crystal structure of the compound can be gauged by X-ray diffraction and subjected to crystallographic and conformational analyses .Chemical Reactions Analysis
The chemical reactions of furan derivatives can be complex and varied. For instance, boronic acid pinacol ester compounds, which are significant reaction intermediates, have many applications in carbon-carbon coupling and carbon heterocoupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various methods. For instance, the compound N-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-butanamide has a molecular formula of C11H7FN2O and an average mass of 202.184 Da .Scientific Research Applications
Synthesis and Structural Properties Research into nitropyrimidinones and similar compounds reveals a rich area of study, focusing on novel reactivity, ring transformations, and N-C transfer reactions. These studies show the potential for creating functionalized pyridones, enamines, and pyrazoles, demonstrating the versatility and reactivity of nitropyrimidine derivatives under various conditions (Nishiwaki et al., 2004). The ability to manipulate these compounds through different chemical reactions opens up possibilities for creating new materials and drugs.
Pharmacological Potential Pyrimidine derivatives have been evaluated for their pharmacological properties, including larvicidal activity and potential as anticancer agents. For instance, certain pyrimidine-linked morpholinophenyl derivatives have shown significant larvicidal activity, highlighting the potential for these compounds in pest control applications (Gorle et al., 2016). Additionally, compounds such as [1,2,4]triazolo[1,5-a]pyrimidines have been synthesized and identified as anticancer agents with a unique mechanism of tubulin inhibition, offering a new avenue for cancer treatment research (Zhang et al., 2007).
Material Science Applications The exploration of novel hybrid polymers with thiophenylanilino and furanylanilino backbones suggests the application of pyrimidine derivatives in the development of new materials. These compounds are synthesized with various phenyl side groups, leading to electroactive films with potential uses in electronic devices (Baldwin et al., 2008).
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of biological and pharmacological characteristics . They have been employed as medicines in various disease areas .
Mode of Action
Furan-containing compounds are known to interact with a variety of biological targets, leading to various therapeutic effects .
Biochemical Pathways
Furan derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
One of the furan derivatives was found to possess better water solubility, which could potentially impact its bioavailability .
Result of Action
Furan derivatives have been associated with a wide range of therapeutic effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-N-(2-fluorophenyl)-4-N-(furan-2-ylmethyl)-5-nitropyrimidine-2,4,6-triamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN6O3/c16-10-5-1-2-6-11(10)19-15-20-13(17)12(22(23)24)14(21-15)18-8-9-4-3-7-25-9/h1-7H,8H2,(H4,17,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKRQVKLRGXQTBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC2=NC(=C(C(=N2)NCC3=CC=CO3)[N+](=O)[O-])N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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